1-[(2-nitrophenyl)acetyl]indoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(2-nitrophenyl)ethanone
• InChI: InChI=1S/C16H14N2O3/c19-16(11-13-6-2-4-8-15(13)18(20)21)17-10-9-12-5-1-3-7-14(12)17/h1-8H,9-11H2
• InChI Key: GEVAARIVVFOWLR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

1-[(2-nitrophenyl)acetyl]indoline, also known as NPD1, is a synthetic compound that has been extensively studied for its potential in treating various diseases. It belongs to the family of indoline derivatives and is known to possess anti-inflammatory, neuroprotective, and anti-cancer properties.

Scientific Research Applications

1-[(2-nitrophenyl)acetyl]indoline has been extensively studied for its potential in treating various diseases. It has been shown to possess anti-inflammatory properties and has been investigated for its potential in treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis. It has also been studied for its neuroprotective properties and has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 1-[(2-nitrophenyl)acetyl]indoline has been shown to possess anti-cancer properties and has been investigated for its potential in treating various types of cancer.

Mechanism of Action

The exact mechanism of action of 1-[(2-nitrophenyl)acetyl]indoline is not fully understood. However, it is thought to act through multiple pathways. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. Additionally, 1-[(2-nitrophenyl)acetyl]indoline has been shown to activate the Nrf2 pathway, which is involved in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
1-[(2-nitrophenyl)acetyl]indoline has been shown to possess anti-inflammatory, neuroprotective, and anti-cancer properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. It has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. Additionally, 1-[(2-nitrophenyl)acetyl]indoline has been shown to activate the Nrf2 pathway, which is involved in the cellular defense against oxidative stress. In terms of neuroprotection, it has been shown to protect against oxidative stress-induced neuronal cell death and to improve cognitive function in animal models of Alzheimer's disease. In terms of anti-cancer properties, it has been shown to inhibit the growth and proliferation of various types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-nitrophenyl)acetyl]indoline in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, its anti-inflammatory, neuroprotective, and anti-cancer properties make it a versatile compound that can be used in a variety of experiments. One limitation of using 1-[(2-nitrophenyl)acetyl]indoline in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 1-[(2-nitrophenyl)acetyl]indoline. One direction is the investigation of its potential in treating other inflammatory disorders such as asthma and inflammatory bowel disease. Another direction is the investigation of its potential in treating other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies can be conducted to elucidate the exact mechanism of action of 1-[(2-nitrophenyl)acetyl]indoline and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 1-[(2-nitrophenyl)acetyl]indoline involves the reaction of 2-nitrobenzoyl chloride with indoline in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform and is carried out under reflux conditions for several hours. The resulting product is then purified by column chromatography or recrystallization.